Cas no 1261968-97-1 (3-[4-(Dimethylsulfamoyl)phenyl]-4-fluorobenzoic acid)

3-[4-(Dimethylsulfamoyl)phenyl]-4-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring a dimethylsulfamoylphenyl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a synthetic intermediate for bioactive molecules. The presence of the dimethylsulfamoyl group enhances solubility and may influence binding interactions in biological systems, while the fluorine atom can improve metabolic stability and lipophilicity. Its well-defined structure and high purity make it suitable for use in structure-activity relationship (SAR) studies and the development of novel therapeutic agents. The compound is typically handled under standard laboratory conditions, ensuring reproducibility in synthetic applications.

3-[4-(Dimethylsulfamoyl)phenyl]-4-fluorobenzoic acid structure

1261968-97-1 structure

Product Name:3-[4-(Dimethylsulfamoyl)phenyl]-4-fluorobenzoic acid

CAS No:1261968-97-1

MF:C₁₅H₁₄FNO₄S

MW:323.339366436005

MDL:MFCD18322992

CID:5148723

Update Time:2026-03-03

3-[4-(Dimethylsulfamoyl)phenyl]-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid
- [1,1'-Biphenyl]-3-carboxylic acid, 4'-[(dimethylamino)sulfonyl]-6-fluoro-
- 3-[4-(Dimethylsulfamoyl)phenyl]-4-fluorobenzoic acid
- MDL： MFCD18322992
- Inchi： 1S/C15H14FNO4S/c1-17(2)22(20,21)12-6-3-10(4-7-12)13-9-11(15(18)19)5-8-14(13)16/h3-9H,1-2H3,(H,18,19)
- InChI Key： CUNLYPSRSSLXQH-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)C1C(=CC=C(C(=O)O)C=1)F)(N(C)C)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 494
XLogP3: 2.3
Topological Polar Surface Area: 83.1

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB330271-5 g	3-(4-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid, 95%; .	1261968-97-1	95%	5g	€1159.00	2023-04-26
abcr	AB330271-5g	3-(4-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid, 95%; .	1261968-97-1	95%	5g	€1159.00	2025-04-21